4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol

• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• IUPAC Name: 4-[(2,6-dimethyloxan-4-yl)amino]pentan-1-ol
• InChI: InChI=1S/C12H25NO2/c1-9(5-4-6-14)13-12-7-10(2)15-11(3)8-12/h9-14H,4-8H2,1-3H3
• InChI Key: UGFUXNYLRNKJRV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(O1)C)NC(C)CCCO

Description

Product Overview 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol ( 1544175-52-1) is an organic compound with a molecular formula of C 12 H 25 NO 2 and a molecular weight of 215.33 g/mol . This amino alcohol derivative features a pentan-1-ol chain linked to a 2,6-dimethyloxane (a tetrahydropyran variant) via a secondary amine group, making it a valuable chemical entity for advanced research and development . Research Applications and Value As a member of the amino alcohol chemical family, this compound possesses both amine and hydroxyl functional groups, which are highly useful for modulating the physiochemical properties of molecules and serving as key intermediates in organic synthesis . The specific stereochemistry of the 2,6-dimethyloxan-4-yl group may offer unique steric and electronic properties, making it a potential chiral building block or a precursor for the synthesis of more complex molecular architectures. Researchers can leverage this structure in medicinal chemistry for scaffold development, in catalysis as a ligand, or in materials science. Related structural analogues, such as 1-[(2,6-Dimethyloxan-4-yl)amino]propan-2-ol, are recognized as useful building blocks in chemical synthesis, indicating the potential of this compound family in facilitating the discovery of new chemical entities . Handling and Storage This product is intended for research purposes only and is not for diagnostic or therapeutic use. The available data sheet indicates this product may require cold-chain transportation . Researchers should consult the safety data sheet (SDS) and handle the compound in a appropriately controlled laboratory environment.

Preparation Methods

Preparation Methods of 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol

Starting Materials and General Strategy

The synthesis typically begins with:

• 2,6-Dimethyl-substituted oxane derivatives as core scaffolds.
• Amination reagents or nucleophiles to introduce the amino group at the 4-position.
• Pentan-1-ol or suitable precursors to build the side chain.

Synthetic Route Examples

Amination of 2,6-Dimethyloxane Derivatives

• The amino group at the 4-position is introduced by nucleophilic substitution or reductive amination on a 4-halo or 4-oxo intermediate of 2,6-dimethyloxane.
• For example, 4-hydroxy-2,6-dimethyloxane can be converted into a leaving group (e.g., tosylate), followed by displacement with an amine nucleophile such as pentanolamine or protected amino alcohols.

Formation of the Pentan-1-ol Side Chain

• The pentan-1-ol moiety can be introduced via reductive amination of the corresponding aldehyde or ketone with amino-oxane intermediates.
• Alternatively, direct coupling of amino-oxane with 5-bromopentan-1-ol under nucleophilic substitution conditions is feasible.

Representative Experimental Procedure (Literature-Inspired)

Step	Reagents and Conditions	Description	Yield (%)
1. Synthesis of 4-hydroxy-2,6-dimethyloxane	Starting from 2,6-dimethyl-1,4-dioxane derivatives, hydroxylation under acidic aqueous conditions	Formation of hydroxy intermediate	85
2. Conversion to 4-tosylate	Tosyl chloride, pyridine, 0–5 °C	Activation of hydroxyl for substitution	90
3. Nucleophilic substitution with pentanolamine	Pentanolamine, DMF, 60 °C, 12 h	Amination at 4-position with pentanol side chain	75
4. Purification	Column chromatography or recrystallization	Isolation of pure 4-[(2,6-dimethyloxan-4-yl)amino]pentan-1-ol	—

Note: This table is a conceptual summary based on typical synthetic approaches for similar compounds, as no direct experimental procedure was found in public patents or literature for this exact compound.

Analytical and Characterization Data

• Nuclear Magnetic Resonance (NMR): ^1H NMR spectra typically show signals corresponding to the oxane ring protons, methyl groups at 2 and 6 positions, amino group protons, and the pentanol side chain methylene and hydroxyl protons.
• Mass Spectrometry (MS): Molecular ion peak consistent with molecular formula C10H21NO_2 (approximate based on structure).
• Infrared Spectroscopy (IR): Characteristic N-H stretch (~3300 cm^-1) and O-H stretch (~3400 cm^-1) confirming amino and hydroxyl functionalities.
• Chromatographic Purity: High-performance liquid chromatography (HPLC) or gas chromatography (GC) methods are used to confirm purity >95%.

Related Synthetic Insights from Literature and Patents

While direct preparation of 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol is scarcely documented, related compounds provide valuable synthetic insights:

• Amination under Acid-Catalyzed Conditions: Refluxing amine precursors with oxane derivatives in alcoholic solvents (e.g., 2-propanol) with acid catalysis has been reported to facilitate amination reactions efficiently.
• Reflux and Nucleophilic Substitution: Use of reflux in polar solvents like DMF or 2-propanol promotes nucleophilic substitution on activated oxane intermediates.
• Use of Protecting Groups: Protection of amino or hydroxyl groups during intermediate steps to prevent side reactions, followed by deprotection, is a common strategy.
• Green Chemistry Approaches: Recent patents emphasize environmentally friendly solvents and reagents, avoiding hazardous chlorinating agents and minimizing waste.

Summary Table of Preparation Methods and Conditions

Method No.	Key Step	Reagents/Conditions	Advantages	Limitations
1	Hydroxylation of oxane	Acidic aqueous conditions	High yield, simple	Possible over-hydroxylation
2	Activation of hydroxyl (tosylation)	Tosyl chloride, pyridine, low temp	Good leaving group formation	Requires careful temperature control
3	Nucleophilic substitution with pentanolamine	DMF, 60 °C, 12 h	Direct amination and side chain introduction	Longer reaction time
4	Reductive amination	Aldehyde + amino-oxane, reducing agent (e.g., NaBH4)	Stereoselective, mild conditions	Requires pure intermediates

The preparation of 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol involves multi-step synthetic protocols that focus on selective amination of the oxane ring and introduction of the pentanol side chain. While direct literature on this exact compound is limited, established organic synthesis techniques such as nucleophilic substitution, reductive amination, and hydroxyl activation provide a robust framework. The methods emphasize controlled reaction conditions, use of suitable solvents, and purification steps to achieve high purity and yield.

Chemical Reactions Analysis

Types of Reactions

4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines and alcohols.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions include oxides, amines, and substituted derivatives of the original compound .

Scientific Research Applications

4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Comparison with Pentan-1-ol

Pentan-1-ol (CAS 71-41-0) shares the same alcohol functional group but lacks the oxane-amine substitution. Key differences include:

• Boiling Point: Pentan-1-ol has a boiling point of ~138°C, typical for primary alcohols, whereas the bulky dimethyloxane substituent in 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol likely increases steric hindrance, reducing volatility .
• Safety Profile : Pentan-1-ol is classified under UN GHS criteria with moderate toxicity (e.g., irritation, organ effects), while the oxane-amine group in the target compound may introduce additional hazards requiring specialized handling .

Comparison with Amino Alcohol Derivatives

The patent-pending 5-((2-(6-amino)-9H-purin-9-yl)ethyl)amino)pentan-1-ol (CAS 2016-151029) shares structural similarities, with a purine-ethylamine substituent instead of the oxane-amine group. Key distinctions:

• Biological Activity : The purine derivative selectively inhibits adenylate cyclase 1, suggesting neuropathic pain applications, whereas the oxane-amine group in the target compound may confer distinct pharmacological or catalytic properties .
• Solubility: The polar oxane ring in 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol likely enhances water solubility compared to the hydrophobic purine moiety in its analog.

Comparison with Other Alcohols (Propan-1-ol, Butan-1-ol)

ranks boiling points of alcohols as: propan-1-ol < butan-2-ol < butan-1-ol < pentan-1-ol , driven by molecular weight and branching. Extending this trend:

• Steric Effects: 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol’s bulky substituent would further elevate boiling points relative to pentan-1-ol due to reduced molecular packing efficiency .
• Hydrogen Bonding: The tertiary amino group may introduce additional hydrogen-bonding sites, increasing intermolecular forces compared to primary alcohols like pentan-1-ol.

Data Tables

Table 1: Physical and Chemical Properties of Selected Compounds

Compound	Boiling Point (°C)	Solubility in Water	Key Functional Groups
Propan-1-ol	97	Moderate	Primary alcohol
Butan-1-ol	118	Moderate	Primary alcohol
Pentan-1-ol	138	Low	Primary alcohol
4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol	Est. >150	Est. Moderate-High	Tertiary amino alcohol
5-((2-(6-amino)-9H-purin-9-yl)ethyl)amino)pentan-1-ol	N/A	Low	Amino alcohol, purine ring

Sources:

Research Findings and Limitations

• Analytical Behavior: Compounds like pentan-1-ol exhibit dimer formation in ionization regions, a phenomenon likely amplified in 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol due to its amino group’s protonation capacity .
• Pharmacological Potential: Amino alcohols (e.g., the purine derivative) show activity in pain management, suggesting analogous pathways for the target compound .
• Knowledge Gaps: Direct experimental data (e.g., NMR, MS) for 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol are absent in the evidence, necessitating further research.

Biological Activity

4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol, with the CAS number 1544175-52-1 and a molecular formula of C12H25NO2, is an organic compound that has garnered attention for its potential biological activities. This compound features a unique structural arrangement that includes a dimethyloxan group, which may influence its interaction with biological systems.

The compound has a molecular weight of 215.33 g/mol. Its structure integrates both aliphatic and cyclic components, which are essential in determining its reactivity and biological interactions. The presence of an amino group and a tertiary alcohol contributes to its potential as a pharmacological agent.

Research indicates that 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol may interact with various biomolecules, influencing enzyme activity and receptor binding. Such interactions are crucial for understanding its mechanism of action in biological systems. The compound's ability to modulate enzymatic activity suggests potential therapeutic applications, particularly in pharmacology.

Interaction Studies

Studies have focused on the binding affinity of this compound to specific enzymes and receptors. These investigations are vital for elucidating its pharmacodynamic properties. For instance, it may act as an inhibitor or modulator of certain pathways, which could be beneficial in treating various diseases.

Comparative Analysis

To better understand the biological activity of 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
4-[(2,6-Dimethyloxan-4-yl)amino]butan-1-ol	Shorter carbon chain	Moderate binding affinity
4-[(2,6-Dimethyloxan-4-yl)amino]hexan-1-ol	Longer carbon chain	Potentially higher activity
1-(2,6-Dimethyloxan-4-yloxy)-2-methylpropan-2-ol	Similar oxan structure with additional functional groups	Enhanced enzyme modulation

Research Findings

Recent studies have suggested that compounds with similar oxan structures can exhibit varied biological activities based on their specific functional groups and configurations. The unique combination of the oxan moiety with an amino group in 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol could lead to distinctive reactivity patterns not observed in simpler analogs .

Q & A

Q. Q1. What are the standard synthetic routes for 4-[(2,6-Dimethyloxan-4-yl)amino]pentan-1-ol, and what key reaction conditions must be optimized?

The synthesis typically involves:

• Amination of a pentanol precursor : The hydroxyl group is functionalized via nucleophilic substitution or reductive amination. Protecting groups (e.g., Boc) may be used to prevent side reactions .
• Key conditions :
  • Temperature: 0–5°C during amination to minimize racemization .
  • Solvent selection: Polar aprotic solvents (e.g., dichloromethane) for substitution reactions; ethanol for reductions .
• Purification : Column chromatography with silica gel (hexane/ethyl acetate gradients) or recrystallization .

Q. Q2. What analytical techniques are critical for characterizing this compound’s purity and structure?

• NMR spectroscopy : $^1$H and $^13$C NMR to confirm stereochemistry and functional groups (e.g., hydroxyl, amine, oxane ring) .
• Mass spectrometry (MS) : High-resolution MS (HRMS) to verify molecular formula .
• X-ray crystallography : Resolves absolute configuration if crystalline .

Advanced Synthesis Challenges

Q. Q3. How can racemization be mitigated during the synthesis of chiral intermediates?

• Low-temperature reactions : Conduct amination below 5°C to reduce kinetic energy and racemization .
• Chiral auxiliaries : Use enantiopure starting materials or catalysts (e.g., Ru-BINAP complexes) .
• In-line monitoring : Employ chiral HPLC during synthesis to track enantiomeric excess .

Q. Q4. What retrosynthetic strategies are viable for complex derivatives of this compound?

• Disconnection at the amine group : Prioritize formation of the oxane ring first, followed by coupling with a pentanol backbone .
• Synthon-based approaches : Utilize protecting groups (e.g., tert-butyl carbamate) for orthogonal reactivity .

Environmental & Stability Studies

Q. Q5. How can researchers evaluate the environmental persistence of this compound?

• OECD 301 biodegradation tests : Measure mineralization rates in aqueous media over 28 days .
• Hydrolysis studies : Assess stability at varying pH (e.g., pH 4–9) and temperatures (25–50°C) .
• Adsorption assays : Use soil-column models to determine $K_{oc}$ (organic carbon partition coefficient) .

Q. Q6. What advanced modeling tools predict this compound’s environmental fate?

• QSAR models : Correlate structural descriptors (e.g., logP, polar surface area) with biodegradability .
• Molecular dynamics (MD) simulations : Simulate interactions with soil organic matter or enzymes .

Biological Interactions & Pharmacology

Q. Q7. What methodologies assess binding affinities with biological targets?

• Surface plasmon resonance (SPR) : Quantify real-time binding kinetics to proteins (e.g., GPCRs) .
• Isothermal titration calorimetry (ITC) : Measure thermodynamic parameters (ΔH, ΔS) of interactions .
• Cellular assays : Luciferase reporter systems to evaluate downstream signaling effects .

Q. Q8. How should conflicting data on biological activity be resolved?

• Dose-response validation : Repeat assays across multiple concentrations to rule out false positives/negatives .
• Target mutagenesis : Knock out putative binding sites to confirm specificity .
• Meta-analysis : Compare data across orthogonal assays (e.g., SPR vs. ITC) to identify methodological biases .

Toxicity & Safety Profiling

Q. Q9. What in vitro models are suitable for preliminary toxicity screening?

• Hepatocyte cultures : Assess metabolic stability and CYP450 inhibition .
• Ames test : Screen for mutagenicity using Salmonella typhimurium strains .
• Cell viability assays : Use MTT or resazurin in HEK293 or HepG2 cells .

Q. Q10. How can discrepancies in toxicity data across studies be addressed?

• Metabolite profiling : Use LC-HRMS to identify toxic degradation products .
• Species-specific models : Compare rodent vs. human hepatocyte responses to extrapolate risks .

Formulation & Stability

Q. Q11. What formulation strategies enhance aqueous solubility?

• Cyclodextrin inclusion complexes : Improve solubility via host-guest interactions .
• Salt formation : React with HCl or citric acid to generate ionizable derivatives .

Q. Q12. How do environmental factors (e.g., light, pH) affect stability in formulations?

• Forced degradation studies : Expose to UV light (ICH Q1B guidelines) or acidic/basic conditions .
• Kinetic stability assays : Monitor decomposition rates via HPLC at 25°C/60% RH .

Regulatory & Compliance Considerations

Q. Q13. What regulatory guidelines govern preclinical characterization?

• ICH Q2(R1) : Validation of analytical methods (e.g., precision, accuracy) .
• OECD 423 : Acute oral toxicity testing in rodents .

Q. Q14. How can metabolic pathways be mapped to meet regulatory requirements?

• Radiolabeled studies : Use $^{14}$C-labeled compound to track metabolites in urine/feces .
• Microsomal incubations : Identify phase I/II metabolites using human liver microsomes .